(3R*,4R*)-4-cyclopropyl-N-[2-(2-fluorophenyl)ethyl]-4-hydroxy-3-methyl-1-piperidinecarboxamide

• IUPAC Name: (3R,4R)-4-cyclopropyl-N-[2-(2-fluorophenyl)ethyl]-4-hydroxy-3-methylpiperidine-1-carboxamide
• InChI: InChI=1S/C18H25FN2O2/c1-13-12-21(11-9-18(13,23)15-6-7-15)17(22)20-10-8-14-4-2-3-5-16(14)19/h2-5,13,15,23H,6-12H2,1H3,(H,20,22)/t13-,18+/m1/s1
• InChI Key: QCHBBDLOXPHCNU-ACJLOTCBSA-N
• Canonical SMILES: CC1CN(CCC1(C2CC2)O)C(=O)NCCC3=CC=CC=C3F
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C2CC2)O)C(=O)NCCC3=CC=CC=C3F
• Molecular Formula: C18H25FN2O2
• Molecular Weight: 320.4 g/mol

Description

Synthesis Analysis

Synthesizing complex molecules like "(3R*,4R*)-4-cyclopropyl-N-[2-(2-fluorophenyl)ethyl]-4-hydroxy-3-methyl-1-piperidinecarboxamide" involves multi-step chemical reactions that carefully introduce and modify functional groups to achieve the desired structure. While specific details on synthesizing this exact compound are scarce, related compounds have been synthesized through reactions involving key steps like Dieckmann cyclization, Mannich reaction, and nucleophilic substitution, indicating the intricate processes involved in constructing such molecules (De Risi et al., 2001).

Molecular Structure Analysis

The molecular structure of compounds closely related to "this compound" showcases the importance of stereochemistry and molecular conformation in defining the compound's properties. X-ray crystallography studies have revealed configurations and conformations essential for biological activity, demonstrating how molecular structure analysis is crucial for understanding the compound's potential interactions and functionalities (Peeters, Blaton, & Ranter, 1994).

Chemical Reactions and Properties

The chemical behavior of this compound and its analogs involves interactions and reactions that highlight their potential utility and reactivity. For example, nucleophilic substitution reactions have been employed to modify similar structures, indicating the presence of reactive sites that can be exploited for further chemical transformations (Katoch-Rouse & Horti, 2003).

Physical Properties Analysis

Understanding the physical properties of "this compound" involves studying its solubility, melting point, and stability. Although specific details on this compound are not provided, related studies on compounds with similar structures have shown how these physical properties can significantly impact their handling and application in various fields (Miyamoto et al., 1987).

Chemical Properties Analysis

The chemical properties of such compounds, including their reactivity with different reagents, stability under various conditions, and the potential for forming derivatives, are crucial for their application in synthesis and drug design. Research into similar compounds has provided insights into how specific functional groups and molecular structures influence these properties, guiding the development of new chemical entities with desired characteristics (Schmitt, Brown, & Perrio, 2013).